Cas no 2273-04-3 (Urea, (2-nitrophenyl)-)

• Product name: Urea, (2-nitrophenyl)-
• CAS No: 2273-04-3
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 238704
• PubChem ID: 3775118

Urea, (2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, (2-nitrophenyl)-
• 2273-04-3
• Z166687108
• o-nitrophenylurea
• OEZUXIKLRGSNBT-UHFFFAOYSA-N
• EN300-51766
• (2-nitrophenyl)urea
• (2-nitro-phenyl)-urea
• AKOS005446252
• DTXSID60396259
• 2-nitrophenylurea
• SCHEMBL1745798

• Inchi： InChI=1S/C7H7N3O3/c8-7(11)9-5-3-1-2-4-6(5)10(12)13/h1-4H,(H3,8,9,11)
• InChI Key： OEZUXIKLRGSNBT-UHFFFAOYSA-N
• SMILES： [N+](C1C=CC=CC=1NC(N)=O)([O-])=O

Computed Properties

• Exact Mass: 181.04881
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Urea, (2-nitrophenyl)-

Comprehensive Overview of Urea, (2-nitrophenyl)- (CAS No. 2273-04-3): Properties, Applications, and Industry Insights

Urea, (2-nitrophenyl)-, identified by its CAS number 2273-04-3, is a specialized organic compound with a nitro-substituted phenyl group attached to a urea backbone. This compound is of significant interest in synthetic chemistry, pharmaceuticals, and material science due to its unique structural and functional properties. The presence of the 2-nitrophenyl moiety enhances its reactivity, making it a valuable intermediate in the synthesis of dyes, agrochemicals, and bioactive molecules. Researchers and industries frequently search for terms like "Urea, (2-nitrophenyl)- uses", "CAS 2273-04-3 applications", and "nitrophenyl urea derivatives", reflecting its broad utility.

The chemical structure of Urea, (2-nitrophenyl)- features a urea group (–NH–CO–NH₂) linked to a benzene ring with a nitro (–NO₂) substituent at the ortho position. This configuration imparts distinct electronic and steric effects, influencing its solubility, stability, and reactivity. The compound is often utilized in the development of photoactive materials and molecular sensors, aligning with the growing demand for smart materials in environmental monitoring and biomedical diagnostics. Searches for "ortho-nitrophenyl urea synthesis" and "nitrophenyl urea in sensors" highlight its relevance in cutting-edge research.

In pharmaceutical research, Urea, (2-nitrophenyl)- serves as a precursor for designing enzyme inhibitors and antimicrobial agents. Its nitro group can be reduced to an amine, enabling further derivatization for drug discovery. Recent studies explore its potential in cancer therapeutics and neurodegenerative disease treatments, addressing trending topics like "nitrophenyl urea in drug development" and "CAS 2273-04-3 in medicine". The compound's versatility also extends to agrochemicals, where it contributes to the synthesis of herbicides and plant growth regulators, responding to queries such as "nitrophenyl urea in agriculture".

From an industrial perspective, Urea, (2-nitrophenyl)- is synthesized through controlled nitration and condensation reactions, ensuring high purity for sensitive applications. Manufacturers and suppliers emphasize its role in high-performance coatings and adhesives, catering to sectors like automotive and electronics. Environmental considerations are also critical, with searches for "biodegradable nitrophenyl urea derivatives" reflecting the shift toward sustainable chemistry. Regulatory compliance and safety data, including handling guidelines and storage conditions, are frequently sought after, underscoring the need for transparent technical documentation.

In summary, Urea, (2-nitrophenyl)- (CAS 2273-04-3) is a multifaceted compound bridging academic research and industrial innovation. Its applications span from advanced material science to life sciences, driven by its adaptable chemical framework. As interest grows in green chemistry and precision medicine, this compound remains a focal point for researchers addressing global challenges. Keywords like "2-nitrophenyl urea solubility", "CAS 2273-04-3 safety", and "nitrophenyl urea market trends" continue to dominate search queries, highlighting its enduring significance.